Cas no 1550630-74-4 (4-(2-hydroxypentan-2-yl)benzonitrile)

• Product Name: 4-(2-hydroxypentan-2-yl)benzonitrile
• CAS No: 1550630-74-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6781247
• Update Time: 2026-03-12

4-(2-hydroxypentan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypentan-2-yl)benzonitrile

• Inchi： 1S/C12H15NO/c1-3-8-12(2,14)11-6-4-10(9-13)5-7-11/h4-7,14H,3,8H2,1-2H3
• InChI Key： IFURGOFPEXYGML-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)C#N)(O)(C)CCC

Additional information on 4-(2-hydroxypentan-2-yl)benzonitrile

Professional Introduction to 4-(2-hydroxypentan-2-yl)benzonitrile (CAS No. 1550630-74-4)

4-(2-hydroxypentan-2-yl)benzonitrile, with the chemical formula C₁₂H₁₅N, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a benzonitrile group and a hydroxypentan-2-yl side chain makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's molecular structure, characterized by a benzene ring substituted with a nitrile group at the 4-position and an aliphatic side chain attached to the 2-position, offers multiple sites for functionalization. This structural feature is particularly valuable in medicinal chemistry, where modifications at these positions can significantly alter the biological activity of the resulting derivatives. The hydroxypentan-2-yl group, in particular, introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds, such as those derived from benzonitrile derivatives. Studies have demonstrated that benzonitrile-based molecules can exhibit potent activity against various diseases, including cancer and infectious disorders. The compound 4-(2-hydroxypentan-2-yl)benzonitrile has been investigated for its potential as a scaffold for developing novel therapeutic agents. Its ability to serve as a precursor for more complex molecules has made it a subject of interest in academic and industrial research.

In particular, the hydroxypentan-2-yl group in 4-(2-hydroxypentan-2-yl)benzonitrile has been shown to enhance solubility and bioavailability when incorporated into drug molecules. This property is crucial for improving the pharmacokinetic profile of new drugs, ensuring better absorption and distribution within the body. Additionally, the nitrile group can undergo various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, providing further opportunities for structural diversification.

The synthesis of 4-(2-hydroxypentan-2-yl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions with appropriate reagents. The choice of starting materials and catalysts can significantly influence the yield and purity of the final product. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency.

Recent research has focused on optimizing synthetic methodologies to produce 4-(2-hydroxypentan-2-yl)benzonitrile on an industrial scale. Green chemistry principles have been applied to minimize waste and reduce environmental impact. For instance, solvent-free reactions and catalytic systems that promote high selectivity have been developed. These innovations not only enhance efficiency but also align with global efforts to sustainable chemical manufacturing.

The pharmacological potential of 4-(2-hydroxypentan-2-yl)benzonitrile has been explored through both computational modeling and experimental studies. Virtual screening techniques have identified several analogs with promising biological activity against targets such as kinases and transcription factors. Experimental validation through enzyme assays and cell-based assays has confirmed these findings, demonstrating the compound's suitability for further development.

In vitro studies have revealed that derivatives of 4-(2-hydroxypentan-2-yl)benzonitrile exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The hydroxypentan-2-yl group appears to play a critical role in modulating binding interactions with these targets, suggesting its importance in achieving high potency. Additionally, preliminary toxicology studies indicate that certain derivatives are well-tolerated at therapeutic doses, paving the way for further preclinical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 4-(2-hydroxypentan-2-yl)benzonitrile. Predictive models have been trained on large datasets to forecast biological activity based on molecular structure alone. These tools have enabled researchers to rapidly screen thousands of potential candidates, significantly reducing the time required for hit identification.

Future directions in the study of 4-(2-hydroxypentan-2-yl)benzonitrile include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Furthermore, investigating its mechanism of action will provide deeper insights into its mode of interaction with biological targets, guiding rational design of next-generation derivatives.

The compound's versatility makes it an attractive candidate for various applications beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where benzonitrile derivatives are used in polymer synthesis and functional materials development. The hydroxypentan-2-yl group can be tailored to modify material properties such as flexibility and thermal stability.

In conclusion, 4-(2-hydroxypentan-2-yl)benzonitrile (CAS No. 1550630-74-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features offer multiple opportunities for functionalization, making it a valuable scaffold for designing novel therapeutics. Ongoing studies continue to uncover its pharmacological benefits and synthetic advantages, reinforcing its importance as a focus for future research endeavors.